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Abstract
Trimethylsulfoxonium bromide has emerged as a cornerstone reagent in organosulfur

chemistry, primarily recognized for its critical role in the generation of dimethylsulfoxonium

methylide, the key intermediate in the widely applied Corey-Chaykovsky reaction. This

technical guide provides an in-depth exploration of the synthesis, properties, and diverse

applications of trimethylsulfoxonium bromide, with a particular focus on its utility in the

construction of essential organic motifs such as epoxides and cyclopropanes. Detailed

experimental protocols for its synthesis and key reactions are presented, alongside a

comprehensive summary of its physicochemical and spectroscopic data. Furthermore, this

guide illustrates the fundamental reaction pathways and experimental workflows through

detailed diagrams, offering a valuable resource for researchers and professionals in organic

synthesis and drug development.

Introduction
Organosulfur compounds are of paramount importance in organic chemistry, finding extensive

applications in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

Among the vast array of organosulfur reagents, sulfoxonium salts, and in particular

Trimethylsulfoxonium bromide, have garnered significant attention due to their unique
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reactivity and synthetic utility.[1] This guide will delve into the core aspects of

Trimethylsulfoxonium bromide, providing a technical overview of its significance and

practical application in contemporary organic synthesis.

Physicochemical and Spectroscopic Properties
Trimethylsulfoxonium bromide is a white crystalline solid that is soluble in polar solvents

such as water and dimethyl sulfoxide (DMSO).[2] Its stability and ease of handling, compared

to other related sulfur ylide precursors, make it a preferred reagent in many synthetic

applications.[3]

Physical and Chemical Data
Property Value Reference(s)

Chemical Formula C₃H₉BrOS [4]

Molecular Weight 173.07 g/mol [4]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 188-191 °C [5]

Solubility Soluble in water and DMSO [2]

Purity (typical) ≥98.0% [6]

Spectroscopic Data
The structural integrity of Trimethylsulfoxonium bromide can be confirmed through various

spectroscopic techniques.
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Spectroscopy Data Reference(s)

¹H NMR (DMSO-d₆)
δ ~3.8 ppm (s, 9H) (typical for

trimethylsulfoxonium salts)
[7][8][9]

¹³C NMR (DMSO-d₆)

δ ~40 ppm (typical for methyl

groups attached to

sulfoxonium sulfur)

[5][7]

FTIR (KBr pellet)

Strong S=O stretching band

expected around 1200-1250

cm⁻¹

[10][11]

Synthesis of Trimethylsulfoxonium Bromide
The most common and industrially relevant synthesis of Trimethylsulfoxonium bromide
involves the reaction of dimethyl sulfoxide (DMSO) with methyl bromide.[9] Care must be taken

during this synthesis as the reaction can be exothermic.

Synthetic Workflow
Synthesis of Trimethylsulfoxonium Bromide
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Synthesis of Trimethylsulfoxonium Bromide.
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Detailed Experimental Protocol
Materials:

Dimethyl sulfoxide (DMSO)

Methyl bromide (MeBr)

Isopropanol (for washing)

Reaction vessel equipped with a stirrer, thermometer, and a means for controlled gas

addition.

Procedure:

Charge the reaction vessel with dimethyl sulfoxide.

With vigorous stirring, slowly bubble methyl bromide gas into the DMSO at a controlled

temperature, typically between 50-75 °C.

The reaction is exothermic and should be carefully monitored. The addition rate of methyl

bromide should be adjusted to maintain the desired temperature.

After the addition is complete, the reaction mixture is stirred for an additional period to

ensure complete reaction.

Upon cooling, Trimethylsulfoxonium bromide precipitates out of the solution.

The solid product is collected by filtration, washed with a suitable solvent like isopropanol to

remove any unreacted starting materials, and then dried under vacuum.

This process can yield Trimethylsulfoxonium bromide in yields of up to 90%.[9]

The Corey-Chaykovsky Reaction: A Cornerstone
Application
The premier application of Trimethylsulfoxonium bromide is as a precursor to

dimethylsulfoxonium methylide, a stabilized sulfur ylide. This ylide is a key reagent in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b049335?utm_src=pdf-body
https://www.benchchem.com/product/b049335?utm_src=pdf-body
https://m.youtube.com/watch?v=-HUNs0fo6uU
https://www.benchchem.com/product/b049335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corey-Chaykovsky reaction, which is a powerful method for the synthesis of epoxides from

aldehydes and ketones, and cyclopropanes from α,β-unsaturated carbonyl compounds.[1][10]

[11]

Generation of Dimethylsulfoxonium Methylide
The first step in the Corey-Chaykovsky reaction is the deprotonation of Trimethylsulfoxonium
bromide with a strong base, such as sodium hydride, to generate the reactive

dimethylsulfoxonium methylide.

Generation of Dimethylsulfoxonium Methylide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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